![molecular formula C18H16N2O2 B7533600 3-[2-(2,4-Dimethylphenyl)-2-oxoethyl]quinazolin-4-one](/img/structure/B7533600.png)
3-[2-(2,4-Dimethylphenyl)-2-oxoethyl]quinazolin-4-one
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Overview
Description
3-[2-(2,4-Dimethylphenyl)-2-oxoethyl]quinazolin-4-one, also known as DMQX, is a potent and selective antagonist of the AMPA subtype of glutamate receptors. It was first synthesized in 1991 by researchers at the University of California, Irvine.
Mechanism of Action
3-[2-(2,4-Dimethylphenyl)-2-oxoethyl]quinazolin-4-one acts as a competitive antagonist of the AMPA receptor, blocking the binding of glutamate to the receptor and preventing the influx of calcium ions into the cell. This leads to a reduction in excitatory neurotransmission and can protect against the damaging effects of excessive glutamate release.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models, including reducing neuronal damage and inflammation in the brain, improving cognitive function, and reducing seizure activity.
Advantages and Limitations for Lab Experiments
One advantage of 3-[2-(2,4-Dimethylphenyl)-2-oxoethyl]quinazolin-4-one is its high potency and selectivity for the AMPA receptor, which allows for precise manipulation of glutamate signaling in the brain. However, its use is limited by its poor solubility in aqueous solutions and its potential to cause toxicity at high doses.
Future Directions
Future research on 3-[2-(2,4-Dimethylphenyl)-2-oxoethyl]quinazolin-4-one may focus on its potential therapeutic applications in treating neurological disorders such as stroke, epilepsy, and Alzheimer's disease. Additionally, further studies may explore the role of AMPA receptors in other physiological processes, such as learning and memory, and the potential use of this compound as a tool to manipulate these processes.
Synthesis Methods
The synthesis of 3-[2-(2,4-Dimethylphenyl)-2-oxoethyl]quinazolin-4-one involves several steps, including the reaction of 2,4-dimethylphenylacetonitrile with ethyl oxalyl chloride to form 2-(2,4-dimethylphenyl)-2-oxoethyl chloride. This compound is then reacted with 2-aminobenzophenone to form this compound.
Scientific Research Applications
3-[2-(2,4-Dimethylphenyl)-2-oxoethyl]quinazolin-4-one has been widely used in scientific research to study the role of AMPA receptors in various physiological and pathological processes. It has been shown to be effective in blocking the excitotoxic effects of glutamate in animal models of stroke, epilepsy, and neurodegenerative diseases.
Properties
IUPAC Name |
3-[2-(2,4-dimethylphenyl)-2-oxoethyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c1-12-7-8-14(13(2)9-12)17(21)10-20-11-19-16-6-4-3-5-15(16)18(20)22/h3-9,11H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIFXGKIMSCJUMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)CN2C=NC3=CC=CC=C3C2=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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